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Compound of Interest

Compound Name: 9-Keto Travoprost

Cat. No.: B595657 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

9-Keto Travoprost is a synthetic prostaglandin analog and a derivative of Travoprost, a potent

Prostaglandin F2α (PGF2α) analog widely used in the treatment of glaucoma and ocular

hypertension.[1][2][3] The key structural modification in 9-Keto Travoprost is the oxidation of

the hydroxyl group at the C-9 position of the cyclopentane ring to a ketone. This seemingly

minor change fundamentally alters its biological activity, shifting its receptor selectivity from the

Prostaglandin F (FP) receptor to the Prostaglandin E (EP) receptor.[4] Consequently, 9-Keto
Travoprost functions as a Prostaglandin E (PGE) analog.

This transformation makes 9-Keto Travoprost a valuable tool for researchers studying EP

receptor-mediated signaling pathways, which are involved in a myriad of physiological

processes, including inflammation, pain, and endocrine function.[4] Furthermore, as a known

impurity and metabolite of Travoprost, it serves as an essential reference standard for

analytical method development, validation, and quality control in the pharmaceutical industry.[5]

This document provides detailed protocols for the custom synthesis, characterization, and

application of 9-Keto Travoprost in a research setting.

Section 1: Custom Synthesis and Purification
The most direct method for synthesizing 9-Keto Travoprost is the selective oxidation of the C-

9 hydroxyl group of Travoprost. This protocol outlines a common laboratory-scale procedure
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using Dess-Martin periodinane (DMP), a mild oxidant suitable for this transformation.

Logical Workflow for Synthesis and Purification of 9-
Keto Travoprost
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Synthesis

Work-up & Extraction

Purification & Characterization

Dissolve Travoprost
in Dichloromethane (DCM)

Add Dess-Martin
Periodinane (DMP)

Stir at Room Temp
(Monitor by TLC)

Quench Reaction
(Na2S2O3 / NaHCO3)

Extract with
Ethyl Acetate

Wash Organic Layer
(Brine)

Dry over Na2SO4
& Filter

Concentrate under
Reduced Pressure

Purify by Column
Chromatography

Analyze Fractions
(TLC)

Pool Pure Fractions
& Evaporate

Characterize Product
(HPLC, LC-MS, NMR)
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

9-Keto Travoprost

EP Receptor
(GPCR)

Binds

G-Protein
(Gs / Gi / Gq)

Activates

Adenylyl Cyclase
(AC)

Stimulates (Gs)
or Inhibits (Gi)

Phospholipase C
(PLC)

Activates (Gq)

cAMP

ATP to cAMP

IP3

DAGProtein Kinase A
(PKA)

Cellular Response
(e.g., Muscle Relaxation, Gene Expression)

Ca2+ release

Protein Kinase C
(PKC)

 

1. Culture Human
Ciliary Muscle Cells

2. Seed Cells into a
96-well Plate

3. Prepare Serial Dilutions
of 9-Keto Travoprost

4. Treat Cells with Compound
(Include PGE2 as control)

5. Incubate for
Specified Time

6. Lyse Cells and Perform
cAMP Immunoassay (ELISA)

7. Measure Signal
(e.g., Absorbance)

8. Plot Dose-Response Curve
& Calculate EC50

Result

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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